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Compound Name:
yllmethyl}dimethylamine

Cat. No.: B11924833

Get Quote

Executive Summary: The Constrained Diamine
Scaffold

The molecule {[(2R)-azetidin-2-yllmethyl}dimethylamine (also referred to as (R)-2-
((dimethylamino)methyl)azetidine) represents a high-value, chiral diamine scaffold in Fragment-

Based Drug Discovery (FBDD). Unlike its five-membered analogue (proline derivatives) or
acyclic counterparts, the four-membered azetidine ring introduces unique conformational
constraints that significantly alter the vector of the exocyclic amine.[1]

This guide provides a comprehensive structural and physicochemical analysis of the molecule,
focusing on its specific (2R)-stereochemistry, ring puckering dynamics, and its utility as a
bioisostere for 1,2-diamines in drug design.

Structural Architecture & Stereochemistry
Core Topology

The molecule consists of a saturated four-membered azetidine heterocycle substituted at the
C2 position with a dimethylaminomethyl group.
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e Molecular Formula:
e Molecular Weight: 114.19 g/mol

e Chiral Center: C2 (Rectus/R-configuration)

Conformational Dynamics: The "Butterfly” Pucker

The azetidine ring is not planar.[1][2][3][4] To relieve torsional strain (Pitzer strain) from
eclipsing interactions, the ring adopts a puckered "butterfly" conformation.

e Puckering Angle: Approximately 30°-37° in solution.

» Barrier to Inversion: The nitrogen atom undergoes pyramidal inversion with a barrier of ~10
kcal/mol, which is lower than in unstrained amines but significant enough to influence binding
kinetics.

o Substituent Orientation: In the (2R) isomer, the bulky -(CH2)N(Me)2 group preferentially
occupies the pseudo-equatorial position to minimize 1,3-diaxial-like steric clashes with the
ring protons.

Implication for Drug Design: This pseudo-equatorial preference rigidly projects the basic
dimethylamino group into a specific vector, distinct from pyrrolidine analogues. This allows for
highly specific interactions with target protein pockets (e.g., aspartic proteases or GPCRS)
where a precise N-N distance is critical.

Synthesis & Production Workflow

The synthesis of the target molecule typically proceeds from commercially available chiral
precursors to maintain the integrity of the (2R) center. The most robust route involves the
reduction of an amide intermediate derived from (R)-azetidine-2-carboxylic acid.

Validated Synthetic Route

Precursor: (R)-Azetidine-2-carboxylic acid (CAS: 2133-34-8) or its N-protected derivatives.

Step-by-Step Protocol:
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Protection: The azetidine nitrogen is protected (e.g., Boc or Cbz) to prevent self-reaction.

Amide Coupling: The carboxylic acid is coupled with dimethylamine using standard peptide
coupling reagents (EDC/HOBt or HATU).

Reduction: The resulting amide is reduced to the amine using Lithium Aluminum Hydride
(LiIAIH4) or Borane-THF complex.

Deprotection: Removal of the N-protecting group yields the final diamine.

Synthesis Flowchart (Graphviz)
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(R)-Azetidine-2-carboxylic acid
(CAS: 2133-34-8)

'

Step 1: N-Protection
(Boc-anhydride, TEA)

'

N-Boc-(R)-Azetidine-2-COOH

l

Step 2: Amide Coupling
(Dimethylamine, EDC, HOBY)

'

N-Boc-(R)-2-(dimethylcarbamoyl)azetidine

'

Step 3: Reduction
(LiAIH4 or BH3-THF)

'

N-Boc-{[(2R)-azetidin-2-ylimethyl}dimethylamine

l

Step 4: Deprotection
(TFA or HCl/Dioxane)

l

TARGET:

{[(2R)-azetidin-2-yllmethyl}dimethylamine
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Figure 1: Synthetic pathway for the production of {[(2R)-azetidin-2-ylJmethyl}dimethylamine
from chiral amino acid precursors.

Physicochemical Profiling

Understanding the ionization state of this diamine is critical for predicting membrane
permeability and solubility.

pKa Analysis

The molecule contains two basic nitrogen centers. Due to their proximity (separated by a
methylene group and the ring structure), their pKa values are mutually influenced by
electrostatic repulsion.

lonization Center Estimated pKa Structural Context

Highly basic secondary amine.
The ring strain increases s-
10.8-11.3 character in the C-N bonds,
) but the N lone pair remains

Azetidine Nitrogen (

highly available.

Tertiary dimethylamine. Its

basicity is lowered relative to

free dimethylamine (~10.7)
85-9.2 due to the inductive effect of

Exocyclic Nitrogen (

) the nearby azetidine ring and
electrostatic repulsion if the

ring N is already protonated.

Physiological State (pH 7.4): At physiological pH, the molecule will exist primarily as the
dication (diproutonated) or the monocation (protonated at the ring nitrogen). This high polarity
makes it highly soluble in water but requires specific transport mechanisms or prodrug
strategies for cellular entry if passive diffusion is limited.

Lipophilicity[2]

e LogP (Predicted): ~-0.5t0 0.2
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e LogD (pH 7.4): <-1.5 (due to ionization)

e Solubility: High in water, Methanol, Ethanol; Low in Hexane, Et20.

Spectroscopic Identification Protocols

To validate the identity of the synthesized molecule, the following spectroscopic signatures
should be confirmed.

Nuclear Magnetic Resonance (NMR)

Solvent;

(or
for salt forms). Reference: TMS (

0.00 ppm).
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Signal (
Nucleus Multiplicity Integration Assignment
ppm)
H 2.20-2.30 Singlet (s) 6H
2.10-2.30 Multiplet (m) 2H Azetidine
3.20 - 3.40 Multiplet (m) 1H Azetidine
3.50 — 3.70 Multiplet (m) 1H Azetidine
Azetidine
3.90-4.10 Multiplet (m) 1H
(Chiral center)
c 455 CH3 2C
63.0 CH2 1C
58.5 CH 1C Azetidine C2
48.0 CH2 1C Azetidine C4
24.5 CH2 1C Azetidine C3

Note: Chemical shifts may vary by +0.2 ppm depending on concentration and salt form.

Mass Spectrometry (MS)

 lonization Mode: Electrospray lonization (ESI+)

e Molecular lon

: Calculated: 115.12 m/z.

o Fragmentation: Expect loss of dimethylamine (45 Da) or ring opening fragments.
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Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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